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Compound of Interest

(5-Ethoxy-2-formyiphenyl)boronic
Compound Name: o
aci

Cat. No.: B581174

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5-Ethoxy-2-formylphenyl)boronic acid, a key organic building block, has garnered
significant attention in medicinal chemistry and materials science. Its unique structural features,
comprising an ethoxy group, a formyl moiety, and a boronic acid functional group, make it a
versatile reagent for the synthesis of complex organic molecules. This guide provides a
comprehensive overview of its chemical properties, synthesis, and applications, with a
particular focus on its role in the development of novel therapeutics.

Chemical and Physical Properties

(5-Ethoxy-2-formylphenyl)boronic acid is a white to off-white solid. A summary of its key
properties is presented in the table below for easy reference.
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Property Value

CAS Number 1003042-89-4[1]

Molecular Formula CoH11BO4[2]

Molecular Weight 193.99 g/mol [1]

Appearance Solid[2]

Purity >98%|2]

nChi INChl=1S/C9H11BO4/c1-2-14-8-4-3-7(6-11)9(5-
8)10(12)13/h3-6,12-13H,2H2,1H3[2]

Canonical SMILES CCOC1=CC(=C(C=C1)B(0)0O)C=0

Synthesis

A general, two-step synthetic route to prepare 2-formylphenylboronic acids involves the
protection of the aldehyde, followed by a Miyaura borylation. A representative synthetic scheme
is depicted below.
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General Synthesis of 2-Formylphenylboronic Acids

Step 1: Aldehyde Protection

Gubstituted Bromobenzaldehyda

rotection (e.g., acetal foffmation)

Grotected Bromobenzaldehyda

Step 2: Miyaura Borylation

Grotected Bromobenzaldehyda

Pd] catalyst, B2pin2, Basg

GProtected formylphenyl)boronic acid estea

Step 3: Deprotection

GProtected formylphenyl)boronic acid esteD

eprotection (e.g., acidic wgrkup)

G-Formylphenylboronic acia
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Experimental Workflow for Suzuki-Miyaura Coupling

Reactant Preparation
(Boronic acid, Aryl halide, Base)

Inert Atmosphere Setup
(Evacuate and backfill with N2/Ar)

[Catalyst and Solvent AdditiorD

Reaction
(Heating and Stirring)

Workup
(Extraction and Washing)

Purification
(Column Chromatography)

Characterization
(NMR, MS)
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Simplified IRAK4 Signaling Pathway

TLR/IL-1IR

IRAK4 Inhibitor
(Synthesized from
(5-Ethoxy-2-formylphenyl)boronic acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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